Cas no 2228421-03-0 (2-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2-methylpropanoic acid)

• Product name: 2-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2-methylpropanoic acid
• CAS No: 2228421-03-0
• MF: C₁₁H₁₃BrN₂O₂
• MW: 285.137121915817
• CID: 6282475
• PubChem ID: 165825758

2-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2-methylpropanoic acid
• EN300-1915986
• 2228421-03-0

• Inchi： 1S/C11H13BrN2O2/c1-11(2,10(15)16)8-7(12)5-13-9(14-8)6-3-4-6/h5-6H,3-4H2,1-2H3,(H,15,16)
• InChI Key： PHRKXQIALIUDER-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2CC2)=NC=1C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 284.01604g/mol
• Monoisotopic Mass: 284.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1Ų
• XLogP3: 1.9

Additional information on 2-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2-methylpropanoic acid

Comprehensive Overview of 2-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2-methylpropanoic acid (CAS No. 2228421-03-0): Structure, Applications, and Research Insights

The compound 2-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2-methylpropanoic acid (CAS No. 2228421-03-0) is a pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropyl group and a bromine substituent, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its relevance in drug discovery and medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 2-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2-methylpropanoic acid has surged, driven by their applications in developing kinase inhibitors and antiviral agents. The 5-bromo substituent enhances its reactivity, enabling precise modifications for targeted biological activity. This aligns with current trends in precision medicine and personalized therapeutics, where tailored molecular designs are critical.

From a synthetic perspective, the cyclopropyl ring in this compound introduces steric constraints that can influence binding affinity and metabolic stability—key factors in lead optimization. Its carboxylic acid functionality further allows for derivatization into esters or amides, expanding its utility in structure-activity relationship (SAR) studies. These features address common search queries such as "pyrimidine-based drug design" and "brominated heterocycles in medicinal chemistry," reflecting its relevance in academic and industrial research.

Beyond pharmaceuticals, CAS No. 2228421-03-0 has garnered attention in agrochemical innovation. Pyrimidine scaffolds are known to exhibit herbicidal and fungicidal properties, making this compound a candidate for crop protection solutions. With growing global emphasis on sustainable agriculture, researchers are exploring its potential to replace conventional agrochemicals with lower environmental impact.

Analytical characterization of 2-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2-methylpropanoic acid typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure compliance with quality control standards, a frequent concern among purchasers searching for "high-purity pyrimidine intermediates". Additionally, its storage stability under inert conditions is often discussed in forums focused on chemical handling best practices.

In summary, CAS No. 2228421-03-0 represents a compelling case study in functionalized pyrimidine chemistry. Its dual applicability in life sciences and material innovation positions it as a valuable asset for researchers addressing challenges in therapeutic development and green chemistry. As interest grows in small-molecule modulators, this compound’s role in high-throughput screening libraries is likely to expand, further solidifying its industrial importance.